Cas no 27124-57-8 (Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI))

Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI) structure
27124-57-8 structure
Product Name:Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
CAS No:27124-57-8
MF:C20H24O4S
MW:360.467164993286
CID:277590
PubChem ID:419645
Update Time:2025-04-19

Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
    • [2-(2-methoxyphenyl)cyclohexyl] 4-methylbenzenesulfonate
    • AC1L9I3B
    • NSC116880
    • NSC-116880
    • DTXSID60329340
    • 27124-57-8
    • Inchi: 1S/C20H24O4S/c1-15-11-13-16(14-12-15)25(21,22)24-20-10-6-4-8-18(20)17-7-3-5-9-19(17)23-2/h3,5,7,9,11-14,18,20H,4,6,8,10H2,1-2H3
    • InChI Key: SCPHFSRGKCEXLQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCCCC1C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 360.14000
  • Monoisotopic Mass: 360.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 500.4°Cat760mmHg
  • Flash Point: 256.4°C
  • Refractive Index: 1.585
  • PSA: 60.98000
  • LogP: 5.51610
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